Cas no 1221341-57-6 ({2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol)

• Product Name: {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol
• CAS No: 1221341-57-6
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• MDL: MFCD14707606
• CID: 4688655
• Update Time: 2025-09-26

{2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol

• MDL： MFCD14707606
• Inchi： 1S/C11H20N2O4S/c1-9(2)17-6-4-5-13-10(8-14)7-12-11(13)18(3,15)16/h7,9,14H,4-6,8H2,1-3H3
• InChI Key： KTYFRZBWHKJBAA-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(CO)N1CCCOC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 339
• Topological Polar Surface Area: 89.8

Additional information on {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol

Comprehensive Overview of {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol (CAS No. 1221341-57-6)

The compound {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol, identified by its CAS No. 1221341-57-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methanesulfonyl group and an imidazole core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key structural features of {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol is its imidazole ring, a heterocyclic moiety widely recognized for its role in medicinal chemistry. The presence of a methanesulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic pathways. Researchers often search for "imidazole derivatives in drug discovery" or "methanesulfonyl applications in organic synthesis," highlighting the growing demand for such compounds in cutting-edge research.

In recent years, the compound has garnered attention due to its potential applications in enzyme inhibition and receptor modulation. Studies suggest that derivatives of {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol could play a role in targeting specific biological pathways, aligning with the trending search term "small molecule inhibitors for therapeutic use." Its solubility and stability under physiological conditions further enhance its appeal for preclinical investigations.

From a synthetic chemistry perspective, the compound's propan-2-yloxypropyl side chain offers versatility in functionalization. This attribute is particularly relevant to queries like "tailoring imidazole-based compounds for enhanced bioavailability," a topic frequently explored in drug development forums. The methanol group at the 5-position also provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

Environmental and safety considerations are paramount in modern chemical research. While {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol is not classified as hazardous, its handling requires standard laboratory precautions. Searches such as "green chemistry approaches for imidazole synthesis" reflect the industry's shift toward sustainable practices, which could influence future production methods for this compound.

In conclusion, {2-Methanesulfonyl-1-[3-(propan-2-yloxy)propyl]-1H-imidazol-5-yl}methanol (CAS No. 1221341-57-6) represents a promising candidate for multidisciplinary research. Its structural complexity and functional adaptability align with current trends in "precision medicine" and "targeted agrochemicals," making it a compound worth watching in the evolving landscape of chemical innovation.